Cas no 66909-27-1 (6-hydroxy-5-methylpyridine-3-carboxylic acid)

• Product Name: 6-hydroxy-5-methylpyridine-3-carboxylic acid
• CAS No: 66909-27-1
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD17677015
• CID: 1025918
• Update Time: 2025-04-20

6-hydroxy-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydro-5-methyl-6-oxo-3-Pyridinecarboxylic acid
• 5-METHYL-6-OXO-1,6-DIHYDRO-PYRIDINE-3-CARBOXYLIC ACID
• 5-methyl-6-oxo-1H-pyridine-3-carboxylic acid
• 5-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 6-hydroxy-5-methylnicotinic acid
• 0272AC
• RB1153
• FCH1600710
• SY034396
• AX8222551
• 2-hydroxy-3-methyl-5-pyridine carboxylic acid
• 6-hydroxy-5-methylpyridine-3-carboxylic acid

• MDL： MFCD17677015
• Inchi： 1S/C7H7NO3/c1-4-2-5(7(10)11)3-8-6(4)9/h2-3H,1H3,(H,8,9)(H,10,11)
• InChI Key： RZMBPQCQDHMSEW-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC(C(=O)O)=CN1

Computed Properties

• Exact Mass: 153.04300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 275
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 1.345±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 327-329 ºC
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 70.42000
• LogP: 0.79380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids